Cas no 2172539-58-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid
• CAS No: 2172539-58-9
• MF: C₂₃H₁₉F₂N₃O₅S
• MW: 487.475871324539
• CID: 5758707
• PubChem ID: 165571786
• Update Time: 2025-05-22

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172539-58-9
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}-4,4-difluorobutanoic acid
• EN300-1563129
• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid

• Inchi： 1S/C23H19F2N3O5S/c24-20(25)17(9-19(29)30)27-21(31)18-10-26-22(34-18)28-23(32)33-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,10,16-17,20H,9,11H2,(H,27,31)(H,29,30)(H,26,28,32)
• InChI Key： LSCQCIGXVCSJET-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(F)F)CC(=O)O)=O

Computed Properties

• Exact Mass: 487.10134821g/mol
• Monoisotopic Mass: 487.10134821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid: A Comprehensive Overview

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid (CAS No: 2172539-58-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and a butanoic acid moiety with two fluorine atoms at the 4-position. The presence of these functional groups makes it a versatile compound with applications in drug discovery, polymer chemistry, and advanced materials.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of this compound, the Fmoc group is attached to a thiazole ring via an amino linkage, which adds to its reactivity and functionality. Thiazole rings are known for their aromatic stability and ability to participate in various chemical reactions, making them valuable in the synthesis of heterocyclic compounds.

The butanoic acid moiety with two fluorine atoms at the 4-position introduces unique electronic and steric properties to the molecule. Fluorine substitution is known to enhance the lipophilicity of organic compounds, which can improve their bioavailability in pharmaceutical applications. Additionally, the presence of fluorine atoms can influence the molecule's solubility, stability, and reactivity in different chemical environments.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have explored the use of similar compounds in the synthesis of self-healing polymers and stimuli-responsive materials. The combination of the Fmoc group, thiazole ring, and fluorinated butanoic acid moiety provides a platform for designing materials with tailored mechanical properties and responsiveness to external stimuli such as temperature or pH changes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and fluorination steps. The synthesis strategy typically begins with the preparation of the fluorenylmethoxycarbonyl chloride intermediate, which is then reacted with an appropriate amine-containing thiazole derivative to form the Fmoc-amino-thiazole intermediate. This intermediate is subsequently coupled with 4,4-difluorobutanoyl chloride to yield the final product.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been reported to facilitate key steps in the synthesis process, such as cross-coupling reactions between aromatic rings and carbonyl groups.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These techniques provide insights into the molecular structure, purity, and stability of the compound under different conditions.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-difluorobutanoic acid (CAS No: 2172539-58